Cas no 2137569-80-1 (5-(Chloromethyl)-2-(trichloromethyl)pyrimidine)

5-(Chloromethyl)-2-(trichloromethyl)pyrimidine is a halogenated pyrimidine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring both chloromethyl and trichloromethyl functional groups, enables versatile reactivity, particularly in nucleophilic substitution and cross-coupling reactions. The compound serves as a key precursor in the synthesis of more complex heterocyclic systems, agrochemicals, and active pharmaceutical ingredients (APIs). The presence of multiple chlorine atoms enhances its electrophilic character, facilitating selective modifications under controlled conditions. This compound is valued for its stability, high purity, and compatibility with a range of reaction conditions, making it a reliable building block in specialized chemical applications. Proper handling is required due to its reactive functional groups.
5-(Chloromethyl)-2-(trichloromethyl)pyrimidine structure
2137569-80-1 structure
Product Name:5-(Chloromethyl)-2-(trichloromethyl)pyrimidine
CAS No:2137569-80-1
MF:C6H4Cl4N2
MW:245.921357154846
CID:6062321
PubChem ID:165467464
Update Time:2025-06-09

5-(Chloromethyl)-2-(trichloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2137569-80-1
    • 5-(chloromethyl)-2-(trichloromethyl)pyrimidine
    • EN300-790160
    • 5-(Chloromethyl)-2-(trichloromethyl)pyrimidine
    • Inchi: 1S/C6H4Cl4N2/c7-1-4-2-11-5(12-3-4)6(8,9)10/h2-3H,1H2
    • InChI Key: SFHQQPSVOFQPIU-UHFFFAOYSA-N
    • SMILES: ClC(C1N=CC(CCl)=CN=1)(Cl)Cl

Computed Properties

  • Exact Mass: 245.909909g/mol
  • Monoisotopic Mass: 243.912859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 25.8Ų

5-(Chloromethyl)-2-(trichloromethyl)pyrimidine Pricemore >>

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